Cas no 14759-47-8 (1-Indolizinecarboxamide)

1-Indolizinecarboxamide structure
1-Indolizinecarboxamide structure
Product Name:1-Indolizinecarboxamide
CAS No:14759-47-8
MF:C9H8N2O
MW:160.17262172699
CID:120620
PubChem ID:19773717
Update Time:2025-04-18

1-Indolizinecarboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-Indolizinecarboxamide
    • 1-Indolizinecarboxamide(8CI)
    • indolizine-1-carboxamide
    • SCHEMBL2631222
    • 14759-47-8
    • DTXSID30599770
    • Inchi: 1S/C9H8N2O/c10-9(12)7-4-6-11-5-2-1-3-8(7)11/h1-6H,(H2,10,12)
    • InChI Key: DHOQDVKLAJQFSP-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CN2C=CC=CC2=1)N

Computed Properties

  • Exact Mass: 160.06374
  • Monoisotopic Mass: 160.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 47.5Ų

Experimental Properties

  • PSA: 47.5

1-Indolizinecarboxamide Related Literature

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